An In-depth Technical Guide to Rifapentine-D8: Chemical Structure and Properties
An In-depth Technical Guide to Rifapentine-D8: Chemical Structure and Properties
For Researchers, Scientists, and Drug Development Professionals
Introduction
Rifapentine-D8 is the deuterated analog of Rifapentine, a potent, long-acting rifamycin (B1679328) antibiotic. It is primarily utilized as an internal standard in pharmacokinetic and bioanalytical studies to ensure the accurate quantification of Rifapentine in biological matrices. This technical guide provides a comprehensive overview of the chemical structure, properties, and analytical applications of Rifapentine-D8, designed to support research and development in the pharmaceutical sciences.
Chemical Structure and Properties
Rifapentine-D8 is structurally identical to Rifapentine, with the exception of eight deuterium (B1214612) atoms incorporated into the piperazine (B1678402) moiety. This isotopic labeling results in a higher molecular weight, allowing for its differentiation from the non-labeled compound in mass spectrometry-based assays.
Table 1: General Properties of Rifapentine-D8
| Property | Value | Reference |
| Chemical Name | [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-26-[(E)-(4-cyclopentylpiperazin-1-yl)iminomethyl]-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate-d8 | N/A |
| Synonyms | Prifitin-D8, Cyclopentylrifampicin-D8 | [1] |
| Molecular Formula | C₄₇H₅₆D₈N₄O₁₂ | [2][3] |
| Molecular Weight | 885.08 g/mol | [1][2][3] |
| CAS Number | Not consistently available; Unlabeled CAS: 61379-65-5 | [2] |
Table 2: Physicochemical Properties of Rifapentine (and expected for Rifapentine-D8)
| Property | Value | Reference |
| Appearance | Brick-red to reddish-brown crystalline powder | [4] |
| Solubility | Organic Solvents: Soluble in DMSO and dimethylformamide (~30 mg/mL), ethanol (B145695) (~2 mg/mL), chloroform, and dichloromethane. Aqueous Buffers: Sparingly soluble. | |
| Melting Point | 179-180 °C (for Rifapentine) | [5] |
| Storage Temperature | -20°C | [6] |
| Stability | Stable for ≥4 years when stored properly. Sensitive to moisture and heat. Prone to oxidation. | [7][8] |
Mechanism of Action
The mechanism of action of Rifapentine-D8 is identical to that of Rifapentine. It is a bactericidal antibiotic that functions by inhibiting DNA-dependent RNA polymerase in susceptible bacteria, primarily Mycobacterium tuberculosis.[9][10] This inhibition prevents the transcription of bacterial DNA into RNA, thereby halting protein synthesis and leading to cell death.[9] It is important to note that Rifapentine does not inhibit the mammalian counterpart of this enzyme, which accounts for its selective toxicity.[9]
Metabolism
Rifapentine is metabolized in the liver to its primary active metabolite, 25-desacetyl-rifapentine. This biotransformation is also expected for Rifapentine-D8. The deuterated metabolite, 25-desacetyl-rifapentine-D8, is also used as an internal standard in analytical methods.[1]
Caption: Metabolic conversion of Rifapentine-D8.
Experimental Protocols
Bioanalytical Quantification of Rifapentine using Rifapentine-D8 Internal Standard
A common application of Rifapentine-D8 is as an internal standard for the quantification of Rifapentine in biological samples (e.g., plasma, serum) by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
1. Sample Preparation:
-
A known concentration of Rifapentine-D8 (internal standard) is spiked into the biological matrix (e.g., plasma).
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Proteins are precipitated from the sample using a suitable organic solvent (e.g., acetonitrile).
-
The sample is centrifuged, and the supernatant is collected for analysis.
2. LC-MS/MS Analysis:
-
Chromatographic Separation: The supernatant is injected onto a reverse-phase HPLC column (e.g., C18). A gradient elution with a mobile phase consisting of an aqueous component (e.g., ammonium (B1175870) formate (B1220265) buffer) and an organic component (e.g., acetonitrile/methanol) is used to separate Rifapentine and Rifapentine-D8 from other matrix components.
-
Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for both Rifapentine and Rifapentine-D8 are monitored.
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Rifapentine: e.g., m/z 877.5 → [product ion]
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Rifapentine-D8: e.g., m/z 885.5 → [product ion]
-
3. Quantification:
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The peak area ratio of the analyte (Rifapentine) to the internal standard (Rifapentine-D8) is calculated.
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A calibration curve is constructed by analyzing a series of standards with known concentrations of Rifapentine and a fixed concentration of Rifapentine-D8.
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The concentration of Rifapentine in the unknown samples is determined by interpolating their peak area ratios onto the calibration curve.
Caption: Workflow for bioanalysis of Rifapentine.
Synthesis of Rifapentine-D8
A detailed, publicly available experimental protocol for the specific synthesis of Rifapentine-D8 was not identified in the surveyed literature. The synthesis of deuterated compounds typically involves the use of deuterated starting materials or reagents in a synthetic route analogous to that of the non-labeled compound. The synthesis of Rifapentine generally starts from Rifamycin S.[11] It is presumed that the deuterated piperazine moiety is introduced during the synthesis to yield Rifapentine-D8.
Conclusion
Rifapentine-D8 is an indispensable tool for the accurate and precise quantification of Rifapentine in preclinical and clinical research. Its stable isotopic labeling ensures it behaves chromatographically identically to the parent drug while being distinguishable by mass spectrometry, making it the ideal internal standard. This guide provides essential technical information to aid researchers in the effective utilization of Rifapentine-D8 in their drug development programs.
References
- 1. japsonline.com [japsonline.com]
- 2. veeprho.com [veeprho.com]
- 3. Solubility of Rifapentine in Different Organic Solvents (2008) | Kun Zhou | 15 Citations [scispace.com]
- 4. usp-pqm.org [usp-pqm.org]
- 5. Rifapentine - Wikipedia [en.wikipedia.org]
- 6. Rifapentine-D8 | CAS | LGC Standards [lgcstandards.com]
- 7. cdn.caymanchem.com [cdn.caymanchem.com]
- 8. extranet.who.int [extranet.who.int]
- 9. newdrugapprovals.org [newdrugapprovals.org]
- 10. Rifapentine | C47H64N4O12 | CID 135403821 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 11. usp-pqm.org [usp-pqm.org]
